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Compound of Interest

Compound Name: 2,3,4,6-Tetrachlorophenol

Cat. No.: B030399 Get Quote

The safe disposal of 2,3,4,6-tetrachlorophenol, a toxic and corrosive compound, is governed

by stringent regulations to protect human health and the environment. This guide provides

essential, immediate safety and logistical information, including operational and disposal plans

for researchers, scientists, and drug development professionals. Adherence to these

procedures is critical for regulatory compliance and laboratory safety.

Immediate Safety and Handling
Prior to any handling or disposal procedures, appropriate personal protective equipment (PPE)

must be utilized. This includes chemical-resistant gloves, safety goggles with a face shield, and

a lab coat. All handling of 2,3,4,6-tetrachlorophenol should occur in a well-ventilated area,

preferably within a chemical fume hood, to minimize inhalation exposure.[1][2] Emergency

shower and eyewash stations should be readily accessible.[1]

In the event of accidental exposure:

Skin Contact: Immediately wash the affected area with copious amounts of soap and water.

[1][2]

Eye Contact: Flush eyes with water for at least 15 minutes, making sure to lift the upper and

lower eyelids.[1]

Inhalation: Move the affected individual to an area with fresh air.[3]
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Ingestion: Seek immediate medical attention. Do not induce vomiting.[3]

Spill Response Protocol
For small spills, all sources of ignition should be removed from the area.[1][3] The solid material

should be dampened with 60-70% ethanol to minimize dust and then carefully transferred to a

suitable, sealed container for disposal.[3] The spill area should then be washed with a 60-70%

ethanol solution followed by a soap and water solution.[3] All materials used for cleanup,

including contaminated clothing, must be sealed in a vapor-tight plastic bag and disposed of as

hazardous waste.[3] For larger spills, evacuate the area and contact your institution's

environmental health and safety department or emergency response team.

Step-by-Step Disposal Procedures
The disposal of 2,3,4,6-tetrachlorophenol is regulated under the Resource Conservation and

Recovery Act (RCRA). It is imperative to follow these steps to ensure compliance:

Waste Characterization: 2,3,4,6-Tetrachlorophenol is listed as a hazardous waste with the

RCRA waste code U212. All waste containers must be clearly labeled with this information.

Segregation and Storage: Waste 2,3,4,6-tetrachlorophenol must be segregated from other

laboratory waste. It should be stored in tightly closed, non-reactive containers in a cool, well-

ventilated area, away from incompatible materials.[1]

Engage a Licensed Disposal Company: The disposal of this hazardous waste must be

handled by a licensed and reputable hazardous waste disposal company. These companies

are equipped to transport and dispose of the material in accordance with federal and state

regulations.

Transportation: For transportation, 2,3,4,6-tetrachlorophenol is classified as a hazardous

material by the Department of Transportation (DOT). It is assigned UN Number 2020 and

falls under Hazard Class 6.1 (Toxic).

Approved Disposal Methods:

Incineration: High-temperature incineration is the preferred method for the complete

destruction of chlorinated phenols.[4] This process must be carried out in a licensed
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hazardous waste incinerator.

Land Disposal: Land disposal is highly restricted. Prior to any land disposal, the waste

must be treated to meet specific concentration standards as defined by the Environmental

Protection Agency (EPA).

Quantitative Disposal Data
The following table summarizes the key regulatory and operational parameters for the disposal

of 2,3,4,6-Tetrachlorophenol.

Parameter Value
Regulatory
Standard/Guideline

RCRA Hazardous Waste Code U212 40 CFR Part 261

CERCLA Reportable Quantity

(RQ)
10 lbs (4.54 kg) 40 CFR 302.4

UN Number UN 2020 DOT

UN Hazard Class 6.1 (Toxic) DOT

Land Disposal Treatment

Standard (Wastewater)
0.030 mg/L 40 CFR 268.40

Land Disposal Treatment

Standard (Non-wastewater)
7.4 mg/kg 40 CFR 268.40

Recommended Incineration

Temperature
850°C - 1200°C

General Hazardous Waste

Incineration Guidance

Recommended Incineration

Residence Time
≥ 2 seconds

General Hazardous Waste

Incineration Guidance

OSHA Permissible Exposure

Limit (PEL)
Not Established OSHA

Disposal Workflow
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The following diagram outlines the decision-making and procedural flow for the proper disposal

of 2,3,4,6-Tetrachlorophenol.
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Caption: A logical workflow for the proper and compliant disposal of 2,3,4,6-
Tetrachlorophenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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